Cas no 111829-52-8 (N-[4-[acetyl(methyl)amino]-1,3,5-triazin-2-yl]-N-methylacetamide)

• Product Name: N-[4-[acetyl(methyl)amino]-1,3,5-triazin-2-yl]-N-methylacetamide
• CAS No: 111829-52-8
• MF: C₉H₁₃N₅O₂
• MW: 223.231820821762
• CID: 2607354
• PubChem ID: 71335755
• Update Time: 2025-04-21

N-[4-[acetyl(methyl)amino]-1,3,5-triazin-2-yl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[acetyl(methyl)amino]-1,3,5-triazin-2-yl]-N-methylacetamide
• DTXSID60763664
• DTXCID90714407
• N,N'-(1,3,5-Triazine-2,4-diyl)bis(N-methylacetamide)
• 111829-52-8

• Inchi： 1S/C9H13N5O2/c1-6(15)13(3)8-10-5-11-9(12-8)14(4)7(2)16/h5H,1-4H3
• InChI Key： FQEFYSJQAOOYSS-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)C1N=CN=C(N=1)N(C(C)=O)C

Computed Properties

• Exact Mass: 223.10692467Da
• Monoisotopic Mass: 223.10692467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 79.3Ų